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For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Blue 59, also known by its Colour Index name C.I. 61552 and synonyms such as
Sudan Blue and Atlasol Blue 2N, is a synthetic anthraquinone dye.[1][2] Its chemical structure,
1,4-bis(ethylamino)-9,10-anthraquinone, imparts a vibrant, brilliant red-light blue color and
renders it soluble in a variety of organic solvents and polymers.[2][3] This technical guide
provides an in-depth review of the diverse applications of Solvent Blue 59, presenting key
performance data, detailed experimental protocols, and visual workflows to support
researchers and professionals in its practical use.

Physicochemical Properties

A summary of the key physicochemical properties of Solvent Blue 59 is presented in Table 1.
This data is essential for understanding its behavior in different applications and for the design
of experimental protocols.
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Property Value References

C.l. 61552, Sudan Blue,
Synonyms [1][2]
Atlasol Blue 2N

CAS Number 6994-46-3 [2]

Molecular Formula C1sH18N202 [3]

Molecular Weight 294.35 g/mol [3]
Reddish-blue to maroon

Appearance [2]
powder

Melting Point 215-217 °C [2]

Amax (absorbance peak) 252 nm [4]

Applications in Plastics and Polymers

Solvent Blue 59 is extensively used for the coloration of a wide range of plastics and polymers
due to its excellent heat stability, lightfastness, and good solubility in polymer melts.

Quantitative Performance Data

The compatibility and performance of Solvent Blue 59 in various polymers are summarized in
Table 2.
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. Heat Recommended Recommended
Light Fastness .
Polymer Resistance Dosage Dosage (Non-
(Scale 1-8)
(°C) (Transparent) Transparent)
Polystyrene (PS)  6-7 260 0.02% 0.025%
Polycarbonate )
- High - -
(PC)
Thermoplastic
Polyesters (e.qg., - High - -
PET, PBT)
Polymethyl
Methacrylate - - - -
(PMMA)
Acrylonitrile
Butadiene - - - -

Styrene (ABS)

Styrene-

Acrylonitrile
(SAN)

Rigid Polyvinyl
Chloride (RPVC)

Note: '-' indicates that specific quantitative data was not available in the reviewed literature,

although compatibility is cited.

Experimental Protocol: Melt Coloration of Plastics

The general workflow for incorporating Solvent Blue 59 into plastics via melt coloration is a

standard industrial process.
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General workflow for melt coloration of plastics.

Methodology:

e Pre-mixing: The polymer resin in pellet or powder form is dry-blended with the recommended
dosage of Solvent Blue 59 powder (refer to Table 2).

o Melt Processing: The mixture is fed into an extruder or injection molding machine. The
polymer is heated above its melting point, and the dye dissolves in the polymer melt,
ensuring a homogenous color distribution.

o Formation: The colored molten polymer is then extruded into a desired profile or injected into
a mold to form the final product.

Applications in Biological Staining

Solvent Blue 59, often under the name Sudan Blue or as a component of Sudan dye mixtures,
is utilized in histology and hematology for the staining of lipids.[2][5]

Experimental Protocol: Sudan Black B Staining for
Lipids

The following protocol is adapted for the staining of lipids in frozen tissue sections and blood
smears.
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Workflow for Sudan Black B staining.

Reagents:

o Fixative: 40% formaldehyde solution vapor or formalin-ethanol.

e Stain Solution: 0.3 g Sudan Black B in 100 ml absolute ethanol.

» Phenol Buffer: Dissolve 16 g crystalline phenol in 30 ml absolute ethanol. Add to 100 ml
distilled water containing 0.3 g NazHPOa4-12H20.
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e Working Stain Solution: Mix 60 ml of the stock stain solution with 40 ml of the phenol buffer.

 Differentiating Solution: 70% ethanol.

o Counterstain: Leishman stain or May-Griinwald-Giemsa stain.

Procedure:

Fixation: Fix air-dried smears in formalin vapor for 10 minutes.[5]
e Washing: Gently wash the slides in water for 5-10 minutes.[5]
» Staining: Place the slides in the working stain solution in a Coplin jar with a lid for 1 hour.[5]

 Differentiation: Remove the slides and flood them with 70% alcohol for 30 seconds. Repeat
this step three times.[5]

e Rinsing: Rinse in running tap water and air dry.[5]

o Counterstaining: Counterstain with Leishman stain or May-Grinwald-Giemsa stain without
further fixation.[5]

» Final Preparation: Air dry and examine under a microscope.
Principle:

Sudan Black B is a lipid-soluble dye. The staining mechanism is a physical process of
partitioning. The dye is more soluble in the lipids present in the tissue or cells than in its
solvent. Consequently, it leaches out of the solvent and deposits in the lipid-containing
structures, coloring them black or blue-black.[5] This is particularly useful in hematology for
differentiating acute myeloid leukemia (AML) from acute lymphoid leukemia (ALL), as the
granules in myelocytic cells contain lipids and stain positive.[5]

Applications in Coloring Hydrocarbons, Waxes, and
Greases
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Solvent Blue 59 is used to color various hydrocarbon-based products, including solvents,
greases, paraffin wax, and other petroleum products.[3] Its solubility in non-polar substances
makes it an ideal colorant for these applications, often for identification or branding purposes.

General Methodology

The process is typically a simple dissolution.
Hydrocarbon Product
(Solvent, Wax, Grease)

[Solvent Blue 59)

Click to download full resolution via product page

[Mixing / DissolutiorD (Colored ProducD

Process for coloring hydrocarbon-based products.

The dye is added to the liquid or molten hydrocarbon product and mixed until fully dissolved.
The concentration will vary depending on the desired color intensity.

Applications in Paints and Printing Inks

Solvent Blue 59 is also utilized in the formulation of paints and printing inks, where its solubility
in organic solvents is a key advantage.[2][6] It provides a vibrant blue color and exhibits good
resistance to water, alkali, and acids.[7]

General Workflow for Ink Formulation
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General workflow for printing ink formulation.

In a typical ink formulation, Solvent Blue 59 is dissolved in a suitable solvent system along
with binders, resins, and other additives to achieve the desired viscosity, drying properties, and
adhesion to the substrate.

Potential Applications as a Fluorescent Probe and in
Diaghostic Assays

While less documented with specific protocols, the anthraquinone structure of Solvent Blue 59
suggests potential for use as a fluorescent marker.[2] Some sources also list "diagnostic assay
manufacturing” as an application, although detailed methodologies are not publicly available.

Principle of Fluorescence

Ground State
xcitation (Absorption of light)Emission (Fluorescence)

Excited State
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Basic principle of fluorescence.

Fluorescent molecules, or fluorophores, absorb light at a specific wavelength (excitation) and
then emit light at a longer wavelength (emission). The known absorbance peak of Solvent
Blue 59 at 252 nm is in the UV range, which may not be ideal for all biological applications, but
other excitation wavelengths may also be effective.[4] Further research is needed to
characterize its fluorescence emission spectrum, quantum yield, and potential for use in
applications like fluorescence microscopy.

In diagnostic assays, Solvent Blue 59 could potentially be used as a colorimetric indicator or
conjugated to biomolecules for detection purposes, but specific protocols would need to be
developed and validated.

Conclusion

Solvent Blue 59 is a versatile solvent dye with a broad range of well-established applications,
particularly in the coloration of plastics and for lipid staining in biological research. Its robust
properties, including high heat stability and good lightfastness, ensure its continued relevance
in industrial settings. While its potential use as a fluorescent probe and in diagnostic assays is
noted, further research is required to fully elucidate its capabilities and establish standardized
protocols in these areas. This guide provides a solid foundation of the known applications and
methodologies for Solvent Blue 59, empowering researchers and industry professionals to
effectively utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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